Cas no 937597-56-3 (1-benzyl-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1-benzyl-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 937597-56-3
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• MDL: MFCD08558203
• CID: 3060121
• PubChem ID: 19616600
• Update Time: 2025-04-21

1-benzyl-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-benzyl-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• BBL040592
• 1-benzyl-3,6-dimethylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 937597-56-3
• CS-0280389
• AKOS000313571
• STK350744
• EN300-230646

• MDL： MFCD08558203
• Inchi： 1S/C16H15N3O2/c1-10-8-13(16(20)21)14-11(2)18-19(15(14)17-10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,20,21)
• InChI Key： LLLVXJSFYCPFLA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N=C2C=1C(C)=NN2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 281.116426730Da
• Monoisotopic Mass: 281.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines